2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H15ClN2OS/c1-11-8-9-14(10-12(11)2)20-17(22)16-15(21-18(19)23-16)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,20,22)
• InChI Key: NVMNCLQTOMCPMN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N=C(S2)Cl)C3=CC=CC=C3)C

Description

2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide, also known as DMPT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT belongs to the family of thiazole compounds and has been found to exhibit diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is not fully understood, but it has been suggested that it may act through various pathways such as the modulation of gene expression, the activation of signaling pathways, and the inhibition of enzyme activity. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to activate the expression of growth hormone-releasing hormone (GHRH) and increase the secretion of growth hormone (GH) in animals. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has also been found to inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), and reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Biochemical and Physiological Effects:
2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been found to exhibit diverse biochemical and physiological effects, depending on the dose, route of administration, and target organism. In animals, 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to increase the weight gain, feed intake, and feed conversion ratio, and reduce the ammonia emission from manure. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has also been found to increase the secretion of GH and insulin-like growth factor-1 (IGF-1) in animals, which may contribute to its growth-promoting effects. In vitro studies have shown that 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide can inhibit the proliferation and induce the apoptosis of cancer cells, and reduce the production of pro-inflammatory cytokines in immune cells.

Advantages and Limitations for Lab Experiments

2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has several advantages as a research tool, including its low cost, high stability, and ease of synthesis. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide can also be easily modified to introduce various functional groups and improve its biological activities. However, 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide also has some limitations, including its low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetics. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide may also exhibit some toxicity and side effects at high doses, which should be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide, including the optimization of its synthesis method, the elucidation of its mechanism of action, and the development of novel derivatives with improved biological activities. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide may also be investigated for its potential applications in other fields such as energy storage, environmental remediation, and nanotechnology. The development of 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide-based drug delivery systems and formulations may also enhance its therapeutic efficacy and reduce its toxicity. Overall, 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide represents a promising research topic with diverse potential applications and opportunities for innovation.

Synthesis Methods

2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide can be synthesized using several methods, including a one-pot reaction of 2-aminothiazole, 3,4-dimethylbenzaldehyde, and phenyl isocyanate in the presence of a catalyst. Other methods involve the reaction of 2-chloro-4-phenylthiazole-5-carboxylic acid with 3,4-dimethylbenzaldehyde and phenyl isocyanate in the presence of a dehydrating agent. The yield of 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst.

Scientific Research Applications

2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential applications in various fields such as agriculture, medicine, and material science. In agriculture, 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been found to enhance the growth performance of livestock, improve feed conversion ratio, and reduce environmental pollution by reducing the emission of ammonia and other harmful gases. In medicine, 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been investigated for its anticancer, anti-inflammatory, and neuroprotective effects. 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has also been used as a building block for the synthesis of novel thiazole derivatives with potential biological activities. In material science, 2-chloro-N-(3,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been employed as a ligand for the preparation of metal complexes with potential applications in catalysis and sensing.